Sodium hexafluorosilicate

• CAS No.: 16893-85-9
• Product Name: Sodium hexafluorosilicate
• Molecular Formula: Na2SiF6; F6Na2Si
• Molecular Weight: 188.055 g/mol
• IUPAC Name: disodium;hexafluorosilicon(2-)
• Standard InChI: InChI=1S/F6Si.2Na/c1-7(2,3,4,5)6;;/q-2;2*+1
• Standard InChIKey: TWGUZEUZLCYTCG-UHFFFAOYSA-N
• SMILES: F[Si-2](F)(F)(F)(F)F.[Na+].[Na+]
• Canonical SMILES: F[Si-2](F)(F)(F)(F)F.[Na+].[Na+]
• Colorform: WHITE GRANULAR POWDER; White, hexagonal crystals.; White, crystalline powder.; White, free-flowing powder.
• Density: 2.68 at 68 °F (USCG, 1999); 2.7 g/cu cm.; Relative density (water = 1): 2.7
• Melting Point: Melts at red heat with decomposition.
• Physical Description: Sodium fluorosilicate is a fine, white, odorless, powdered solid. Toxic by ingestion, inhalation and skin absorption. Used as a rodenticide.; DryPowder; COLOURLESS-TO-WHITE GRANULAR POWDER.
• Description: Sodium fluorosilicate is a fine, white, odorless, powdered solid. Toxic by ingestion, inhalation and skin absorption. Used as a rodenticide.
• Related CAS: 17084-08-1 (Parent)
• Solubility: SOL IN 150 PARTS COLD, 40 PARTS BOILING WATER; INSOL IN ALCOHOL; Insoluble in ethanol.; In water, 0.64 g/100 g at 20 °C, 0.76 g/100 g at 25 °C, 1.27 g/100 g at 50 °C, 2.45 g/100 g at 100 °C.; Solubility in water, g/100ml at 20 °C: 0.76 (poor)
• Synonyms: ammonium hexafluorosilicate; cesium hexafluosilicate; hexafluorosilicate; hexafluorosilicate (2-); hexafluorosilicate, ammonium salt; hexafluorosilicate, barium salt; hexafluorosilicate, calcium salt; hexafluorosilicate, magnesium salt; hexafluorosilicate, magnesium salt, hydrate; hexafluorosilicate, potassium salt; hexafluorosilicate, sodium salt; magnesium fluorosilicate; magnesium hexafluorosilicate; Na(2)SiF(6); sodium fluorosilicate; sodium fluosilicate; sodium hexafluorosilicate
• PubChem Compound: 28127
• Last Modified: Nov 11 2021